Cas no 16358-32-0 (N-Octylbenzenesulfonamide)

• Product Name: N-Octylbenzenesulfonamide
• CAS No: 16358-32-0
• MF: C₁₄H₂₃NO₂S
• MW: 269.402922868729
• CID: 87683
• PubChem ID: 85380
• Update Time: 2025-04-18

N-Octylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-N-OCTYL BENZENESULFONAMIDE
• N-octylbenzenesulphonamide
• N-octylbenzenesulfonamide
• N-Octyl-benzenesulfonamide
• N-Octyl-benzol-sulfonamid
• Octyl benzenesulfonamide
• N-N-OCTYL BENZENESULF·NaMIDE
• DTXSID80167620
• NSC 119670
• N-N-OCTYLBENZENESULFONAMIDE
• NSC119670
• SCHEMBL579136
• NSC-119670
• EINECS 240-419-8
• N-OCTYL-1-BENZENESULFONAMIDE
• NS00025341
• CHEMBL4445527
• 16358-32-0
• AKOS000668868
• N-Octylbenzenesulfonamide

• Inchi： 1S/C14H23NO2S/c1-2-3-4-5-6-10-13-15-18(16,17)14-11-8-7-9-12-14/h7-9,11-12,15H,2-6,10,13H2,1H3
• InChI Key： ONGMSIYISVEKDB-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NCCCCCCCC)(=O)=O

Computed Properties

• Exact Mass: 269.14500
• Monoisotopic Mass: 269.145
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.3
• Topological Polar Surface Area: 54.6A^2

Experimental Properties

• Density: 1.054
• Boiling Point: 384°Cat760mmHg
• Flash Point: 186°C
• Refractive Index: 1.508
• PSA: 54.55000
• LogP: 4.79710